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Compound of Interest

Compound Name: 2-Methyl diphenyl sulfide

Cat. No.: B078524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers of 2-
Methyl diphenyl sulfide (CAS No. 13963-35-4), a key intermediate in organic synthesis.

Additionally, it details established experimental protocols for its synthesis, which is crucial for

researchers in drug discovery and materials science. The information is presented to facilitate

comparison and procedural replication.

Introduction to 2-Methyl Diphenyl Sulfide
2-Methyl diphenyl sulfide, also known as Phenyl o-Tolyl Sulfide, is an aromatic thioether. The

diphenyl sulfide scaffold is a significant structural motif found in a variety of pharmaceuticals

and agrochemicals.[1] Sulfur-containing functional groups are present in a wide array of FDA-

approved drugs, highlighting their importance in medicinal chemistry.[2][3] Compounds

incorporating the thioether linkage are explored for a range of biological activities. The targeted

synthesis of derivatives such as 2-Methyl diphenyl sulfide is therefore of considerable interest

to the drug development community.

Commercial Suppliers
A number of chemical suppliers offer 2-Methyl diphenyl sulfide. The following table

summarizes publicly available data from various vendors to aid in procurement decisions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b078524?utm_src=pdf-interest
https://www.benchchem.com/product/b078524?utm_src=pdf-body
https://www.benchchem.com/product/b078524?utm_src=pdf-body
https://www.benchchem.com/product/b078524?utm_src=pdf-body
https://www.benchchem.com/product/b078524?utm_src=pdf-body
https://www.benchchem.com/pdf/Step_by_step_protocol_for_the_synthesis_of_substituted_diphenyl_sulfides.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4877035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111228/
https://www.benchchem.com/product/b078524?utm_src=pdf-body
https://www.benchchem.com/product/b078524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pricing and availability are subject to change and should be confirmed with the respective

suppliers.

Supplier Purity
Available
Quantities

Price (USD) Notes

Career Henan

Chemical Co.
99% KG Quantities

$7.00 / KG (Last

viewed May

2023)[4]

Price may vary.

Shanghai

Longsheng

chemical Co.,Ltd.

- - -

Listed as a

supplier on

ChemicalBook.

[4]

Shandong Ono

Chemical Co.,

Ltd.

- - -

Listed as a

supplier on

ChemicalBook.

[4]

Capot Chemical

Co.,Ltd.
- - -

Listed as a

supplier on

ChemicalBook.

[4]

Zhejiang

Shouerfu

Chemical Trade

Co. Ltd.

- - -

Listed as a

supplier on

ChemicalBook.

[4]

Hangzhou

Keying Chem

Co., Ltd.

- - -

Lists 2-Methyl

diphenyl sulfide

as a

pharmaceutical

intermediate.[5]

CymitQuimica - - -

Lists the product

under the TRC

brand.[6]
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Data is based on information available from online chemical marketplaces and individual

supplier websites. Researchers should contact suppliers directly for the most current

information and to request certificates of analysis.

Synthetic Methodologies
The synthesis of unsymmetrical diaryl sulfides like 2-Methyl diphenyl sulfide is typically

achieved through cross-coupling reactions. Below are detailed protocols for common synthetic

routes.

Palladium-Catalyzed C-S Cross-Coupling
This is a robust and versatile method for constructing the C-S bond, known for its broad

substrate scope and high efficiency.[1] The following protocol is adapted for the synthesis of 2-
Methyl diphenyl sulfide from 2-bromotoluene and thiophenol.

Experimental Protocol:

Materials:

2-Bromotoluene (1.0 mmol, 1 equiv.)

Thiophenol (1.2 mmol, 1.2 equiv.)

Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.015 mmol, 0.015 equiv.)[1]

Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.03 mmol, 0.03 equiv.)[1]

Cesium Carbonate (Cs₂CO₃) (1.4 mmol, 1.4 equiv.)[1]

Anhydrous Toluene

Reaction vessel (e.g., Schlenk tube)

Inert gas supply (Nitrogen or Argon)

Standard workup and purification reagents (diethyl ether, brine, anhydrous sodium sulfate,

silica gel)
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Procedure:

Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add 2-

bromotoluene (1.0 mmol), Pd₂(dba)₃ (0.015 mmol), Xantphos (0.03 mmol), and cesium

carbonate (1.4 mmol).[1]

Seal the tube with a septum, then evacuate and backfill with an inert gas (e.g., Argon).

Repeat this cycle three times to ensure an inert atmosphere.[1]

Reagent Addition: Through the septum, add anhydrous toluene (5 mL) via syringe, followed

by the addition of thiophenol (1.2 mmol).[1]

Reaction: Place the reaction vessel in a preheated oil bath at 110 °C and stir the mixture

vigorously for 12-24 hours.[1]

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the 2-bromotoluene is consumed.[1]

Workup: After the reaction is complete, allow the mixture to cool to room temperature. Dilute

the mixture with diethyl ether (20 mL).[1]

Filter the mixture through a pad of Celite to remove the catalyst and inorganic salts. Wash

the pad with additional diethyl ether.[1]

Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 20 mL) and

brine (20 mL).[1]

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the

solvent under reduced pressure.[1]

Purification: Purify the crude product by flash column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Methyl
diphenyl sulfide.[1]

Characterization: Determine the yield and characterize the final product using spectroscopic

methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[1]
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Reaction Setup

Reaction & Monitoring

Workup & Purification
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(2-Bromotoluene, Pd₂(dba)₃, Xantphos, Cs₂CO₃)

2. Create Inert Atmosphere
(Evacuate/Backfill with Argon)

3. Add Toluene &
Thiophenol

4. Heat at 110°C
(12-24 hours)

5. Monitor Progress
(TLC / LC-MS)

6. Cool to Room Temp
& Dilute with Ether

7. Filter through Celite

8. Wash with Water & Brine
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11. Characterize Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

